Cas no 1785126-58-0 (4-(1,1-Difluoroethyl)oxan-4-amine)

• Product Name: 4-(1,1-Difluoroethyl)oxan-4-amine
• CAS No: 1785126-58-0
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• CID: 5738363
• PubChem ID: 84764909
• Update Time: 2023-11-10

4-(1,1-Difluoroethyl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-Difluoroethyl)oxan-4-amine
• 1785126-58-0
• EN300-1608525
• BSUNWDBVTSYDIK-UHFFFAOYSA-N
• 2H-Pyran-4-amine, 4-(1,1-difluoroethyl)tetrahydro-

• Inchi： 1S/C7H13F2NO/c1-6(8,9)7(10)2-4-11-5-3-7/h2-5,10H2,1H3
• InChI Key： BSUNWDBVTSYDIK-UHFFFAOYSA-N
• SMILES： FC(C)(C1(CCOCC1)N)F

Computed Properties

• Exact Mass: 165.09652036g/mol
• Monoisotopic Mass: 165.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 189.0±35.0 °C(Predicted)
• pka: 6.93±0.20(Predicted)